molecular formula C12H11BrFN3O B279826 4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide

4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide

Cat. No. B279826
M. Wt: 312.14 g/mol
InChI Key: LCOJFLMQUZFYBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines.
Biochemical and Physiological Effects:
4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide in lab experiments is its potential therapeutic applications. It has been shown to have anticancer, neuroprotective, and anti-inflammatory effects, which make it a promising compound for further research. However, one limitation of using this compound in lab experiments is its limited availability. The synthesis of this compound can be challenging, and the yield of the synthesis method varies depending on the method used.

Future Directions

There are several future directions for the research of 4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide. One direction is to study its potential use in combination with other compounds for the treatment of cancer. Another direction is to study its potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Additionally, further research can be conducted to understand the mechanism of action of this compound and to identify potential targets for its therapeutic applications.
Conclusion:
In conclusion, 4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide is a promising compound for scientific research due to its potential therapeutic applications. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide has been achieved using various methods. One such method involves the reaction of 5-fluoro-2-methylbenzoic acid with thionyl chloride, followed by the reaction with 4-bromo-1-methyl-1H-pyrazole-3-carboxamide. Another method involves the reaction of 5-fluoro-2-methylbenzoic acid with oxalyl chloride, followed by the reaction with 4-bromo-1-methyl-1H-pyrazole-3-carboxamide. The yield of the synthesis method varies depending on the method used.

Scientific Research Applications

4-bromo-N-(5-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-3-carboxamide has been studied for its potential therapeutic applications in various diseases. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects. Additionally, it has been studied for its potential use in the treatment of inflammation and pain.

properties

Molecular Formula

C12H11BrFN3O

Molecular Weight

312.14 g/mol

IUPAC Name

4-bromo-N-(5-fluoro-2-methylphenyl)-1-methylpyrazole-3-carboxamide

InChI

InChI=1S/C12H11BrFN3O/c1-7-3-4-8(14)5-10(7)15-12(18)11-9(13)6-17(2)16-11/h3-6H,1-2H3,(H,15,18)

InChI Key

LCOJFLMQUZFYBD-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)F)NC(=O)C2=NN(C=C2Br)C

Canonical SMILES

CC1=C(C=C(C=C1)F)NC(=O)C2=NN(C=C2Br)C

Origin of Product

United States

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